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Compound of Interest

Compound Name: 3-Pyridineethanol

Cat. No.: B121831 Get Quote

For laboratory researchers, scientists, and drug development professionals, the safe handling

and disposal of chemical intermediates like 3-Pyridineethanol are paramount to ensuring a

secure and compliant research environment. This document provides a comprehensive, step-

by-step guide to the safe operational and disposal procedures for 3-Pyridineethanol, a key

building block in pharmaceutical and agrochemical synthesis.

Personal Protective Equipment (PPE)
The initial and most critical line of defense against chemical exposure is the correct use of

Personal Protective Equipment (PPE). When handling 3-Pyridineethanol, the following PPE is

mandatory to prevent skin and eye contact, as well as respiratory exposure.[1][2]
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face
Safety Goggles with side-

shields or Face shield

Must conform to EN 166 (EU)

or NIOSH (US) standards.[2][3]

Skin

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) and a

lab coat

Dispose of contaminated

gloves after use. Wash hands

thoroughly after handling.[1][2]

Respiratory
Type ABEK (EN14387)

respirator filter

Required when working in

poorly ventilated areas or

when exposure limits may be

exceeded.[2]

Quantitative Data Summary
Understanding the physical and chemical properties of 3-Pyridineethanol is crucial for its safe

handling and storage.

Property Value

Molecular Formula C₆H₇NO

Molecular Weight 109.13 g/mol

Appearance Clear, light yellow to yellow liquid[4]

Boiling Point 259 °C / 498.2 °F @ 760 mmHg[5]

Melting Point -7 °C / 19.4 °F[5]

Flash Point 149 °C / 300.2 °F[5]

Density 1.124 g/mL at 25 °C

Solubility Soluble in water.[6]

Operational Plan for Safe Handling
A systematic approach is essential to minimize risks during the handling of 3-Pyridineethanol.
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Preparation and Engineering Controls
Ventilation: Always work in a well-ventilated area. The use of a certified laboratory chemical

fume hood is strongly recommended.[1][2]

Emergency Equipment: Ensure that an emergency eyewash station and a safety shower are

readily accessible and in good working order.[3]

Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[5][7]

Chemical Handling Procedure
Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[7] Do not breathe in vapors or mists.[5]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical.

[5] Do not eat, drink, or smoke in the work area.[5]

Transfer: When transferring 3-Pyridineethanol, use appropriate and sealed containers.

Storage
Container: Store in a tightly closed container.[5]

Conditions: Keep in a cool, dry, and well-ventilated place away from direct sunlight.[1][5]

Incompatibilities: Store separately from strong oxidizing agents and acids.[6]

Disposal Plan
Proper disposal of 3-Pyridineethanol is critical to protect the environment and comply with

regulations.

Waste Collection
Contaminated Materials: Any materials contaminated with 3-Pyridineethanol, such as

gloves, absorbent pads, and empty containers, should be collected in a designated and

clearly labeled hazardous waste container.
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Unused Chemical: Unused or waste 3-Pyridineethanol should be collected in a separate,

compatible, and labeled container. Do not mix with other waste streams.[8]

Disposal Procedure
Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name "3-Pyridineethanol".[8]

Professional Disposal: All waste containing 3-Pyridineethanol must be disposed of through

a licensed professional waste disposal service.[5][7] Do not pour down the drain.[1]

Regulatory Compliance: Ensure that all disposal activities are in strict accordance with all

applicable local, state, and federal environmental regulations.[9]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 3-
Pyridineethanol, from preparation to final disposal.
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Caption: Workflow for the safe handling of 3-Pyridineethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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